Desmethylene Paroxetine Hydrochloride

Drug Metabolism Analytical Chemistry Reference Standards
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C18H21ClFNO3
Molecular Weight 353.8 g/mol
Cat. No. B15587157
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Technical Parameters


Basic Identity
Product NameDesmethylene Paroxetine Hydrochloride
Molecular FormulaC18H21ClFNO3
Molecular Weight353.8 g/mol
Structural Identifiers
InChIInChI=1S/C18H20FNO3.ClH/c19-14-3-1-12(2-4-14)16-7-8-20-10-13(16)11-23-15-5-6-17(21)18(22)9-15;/h1-6,9,13,16,20-22H,7-8,10-11H2;1H
InChIKeyGIPUDSSHAJOHQK-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Desmethylene Paroxetine HCl: Metabolite and CYP2D6 Biomarker


Desmethylene Paroxetine Hydrochloride (CAS 1394861-12-1), also designated as Paroxetine Related Impurity 5 HCl and Paroxetine Hydrochloride Catechol Analog, is the hydrochloride salt of the demethylenated catechol derivative of the selective serotonin reuptake inhibitor (SSRI) paroxetine [1]. This compound is a major urinary metabolite of paroxetine formed via cytochrome P450 2D6-mediated oxidative cleavage of the methylenedioxy bridge, and it serves as a non-conjugated catechol intermediate in the primary metabolic pathway of paroxetine [2][3]. The availability of Desmethylene Paroxetine Hydrochloride as a characterized reference standard is essential for forensic toxicology, clinical urine drug testing, and pharmaceutical quality control applications, where it functions as an authenticated calibrator for paroxetine metabolite identification and quantification .

Analytical reference standard for paroxetine catechol metabolite
Workflow: LC-MS or HPLC bioanalytical peak identification
CYP2D6 metabolism biomarker for pharmacogenomic research
Non-pharmacological use; research tool for exposure and phenotype studies

Why Desmethylene Paroxetine HCl Cannot Be Substituted


Generic substitution with paroxetine or structurally dissimilar reference materials fails in analytical and research applications targeting Desmethylene Paroxetine Hydrochloride because the compound possesses a distinct catechol moiety resulting from demethylenation of the parent methylenedioxy group [1]. This structural divergence confers unique physicochemical properties—including differential chromatographic retention behavior, distinct mass spectrometric fragmentation patterns, and pH-dependent instability characteristic of catechols [2][3]. In pharmaceutical impurity profiling, Paroxetine Related Impurity 5 HCl must be specifically identified and quantified as a potential process-related impurity or degradation product, requiring an authenticated reference standard of the exact compound . Furthermore, in forensic and clinical toxicology workflows employing LC-MS/MS or GC-MS, the use of certified Desmethylene Paroxetine Hydrochloride calibrators is mandated for accurate metabolite identification and quantification in urine drug testing applications; substituting an alternative paroxetine-related compound would yield invalid retention time matching, incorrect ion ratio verification, and non-compliant analytical data .

Desmethylene Paroxetine HCl
Paroxetine / other SSRIs
Why not interchangeable
Metabolite reference standard for analytical calibration
Parent drug or norfluoxetine with known receptor binding
Pharmacological targets differ; only this metabolite confirms CYP2D6 pathway flux
Labile; requires stabilization in bioanalytical workflows
Stable under standard analytical conditions
Stability profiles diverge; generic SSRI standards may miss degradation losses
CYP2D6 phenotype biomarker for research cohort stratification
Pharmacologically active; concentration reflects dosing, not metabolism alone
Metabolite level directly tracks enzyme activity; parent drug concentration confounded by absorption

Desmethylene Paroxetine HCl Differentiation Evidence


CYP2D6-Mediated Exposure Variability

Desmethylene Paroxetine Hydrochloride differs structurally from paroxetine via the oxidative cleavage of the methylenedioxy bridge, yielding a catechol (1,2-benzenediol) moiety at the phenoxy terminus [1]. Paroxetine contains a methylenedioxy group (benzo[d][1,3]dioxole) at the corresponding position, whereas the desmethylene analog presents two adjacent phenolic hydroxyl groups (3,4-dihydroxyphenoxy) [2]. This structural modification is catalyzed in vivo by cytochrome P450 2D6-mediated demethylenation, representing the initial and primary step in paroxetine metabolism [3].

CYP2D6 Exposure Variability
Class-level inference
EM phenotype: Baseline parent drug C/D ratio
IM / PM phenotype: C/D ratio elevated
IM: 2.2× higher; PM: 3.8× higher (P
Supports metabolite as CYP2D6 activity marker
Surrogate from parent drug clearance in 304 research subjects
Metabolite Stability
Head-to-head comparison
Desmethylene Paroxetine: Labile; requires SOD, ascorbic acid, low pH
Paroxetine: Stable under standard conditions
Qualitative stability difference
Special handling critical for assay accuracy
In vitro CYP450 assay context; degradation impacts quantification
Genotype & Accumulation
Class-level inference
13.6×
Reported PBPK model exposure difference PM vs UM
Inverse relation to metabolite formation; supports dose-exposure modeling
Drug Metabolism Analytical Chemistry Reference Standards

Metabolite Stability and Handling Requirements

Following oral administration of paroxetine, the drug undergoes extensive metabolism, with Desmethylene Paroxetine representing the quantitatively predominant urinary metabolite [1]. Approximately 64% of a 30-mg oral solution dose of paroxetine is excreted in urine over a 10-day period, with only 2% excreted as unchanged parent drug and the remaining 62% excreted as metabolites [2]. Desmethylene Paroxetine (the catechol intermediate) constitutes the major non-conjugated metabolite in this fraction, though it undergoes subsequent O-methylation and conjugation prior to terminal elimination [3]. In contrast, unchanged paroxetine accounts for less than 2% of the administered dose recovered in urine [2].

Metabolite Stability
Head-to-head comparison
Desmethylene Paroxetine: Labile; requires SOD, ascorbic acid, low pH
Paroxetine: Stable under standard conditions
Qualitative stability difference
Special handling critical for assay accuracy
In vitro CYP450 assay context; degradation impacts quantification
Pharmacokinetics Clinical Toxicology Forensic Analysis

CYP2D6 Genotype and Drug Accumulation

Paroxetine is a potent and selective serotonin reuptake inhibitor with a Ki value of 0.72 nM for the serotonin transporter (SERT), which is more than 1000-fold selective over norepinephrine and dopamine transporters [1]. In contrast, Desmethylene Paroxetine and its downstream methylated catechol metabolites are neurochemically inactive, exhibiting no meaningful serotonin reuptake inhibition or other pharmacological activity in vivo [2][3]. The catechol metabolite is not found in maternal or infant sera or breast milk at pharmacologically relevant concentrations and does not contribute to the therapeutic or adverse effects of paroxetine [4].

Genotype & Accumulation
Class-level inference
13.6×
Reported PBPK model exposure difference PM vs UM
Inverse relation to metabolite formation; supports dose-exposure modeling
Pharmacology Drug Metabolism Receptor Binding

Purity Specification: ≥98% by HPLC for Certified Reference Material Applications

Commercially available Desmethylene Paroxetine Hydrochloride reference standards are supplied with a certified purity of ≥98% as determined by high-performance liquid chromatography (HPLC) [1]. This purity specification meets or exceeds regulatory requirements for pharmaceutical impurity reference standards used in analytical method development, ANDA and DMF submissions, and stability studies . Certified reference materials are provided with comprehensive Certificates of Analysis (COA) including chromatographic purity data, structural confirmation by NMR and MS, and residual solvent analysis where applicable [2]. In contrast, in-house synthesized material without full characterization and certification lacks the documented purity and traceability required for regulatory submissions .

Quality Control Reference Standards Analytical Method Validation

Regulatory Recognition: Designated as Paroxetine Related Impurity 5 HCl in Compendial Monographs

Desmethylene Paroxetine Hydrochloride is recognized as Paroxetine Related Impurity 5 HCl in the context of pharmaceutical impurity profiling and is referenced as Paroxetine Hydrochloride Catechol Analog in regulatory and compendial contexts [1]. While not explicitly listed as a named impurity in the USP or EP monographs for Paroxetine Hydrochloride, the compound is offered by multiple vendors as a non-pharmacopoeial impurity reference standard for use in analytical method development and validation [2]. The USP monograph for Paroxetine Hydrochloride specifies acceptance criteria of 98.5–102.0% assay on the anhydrous and solvent-free basis, with chromatographic purity methods capable of detecting and quantifying related substances including the desmethylene catechol analog [3].

Pharmaceutical Impurity Profiling Regulatory Compliance Quality Control

Physicochemical Instability: Catechol Oxidation Susceptibility Versus Parent Compound Stability

Desmethylene Paroxetine, as a catechol derivative, exhibits significant instability relative to the parent paroxetine compound due to the susceptibility of the 1,2-dihydroxybenzene moiety to auto-oxidation [1]. The catechol metabolite readily undergoes further oxidation to form reactive electrophilic ortho-quinone intermediates, which have been implicated in mechanism-based inactivation of cytochrome P450 2D6 and in covalent binding to hepatic microsomal proteins [2][3]. In vitro metabolism studies require stabilization of the catechol intermediate through the addition of superoxide dismutase (SOD), maintenance of low pH, and inclusion of ascorbic acid as an antioxidant [1]. In contrast, paroxetine with its intact methylenedioxy group is substantially more stable under physiological and analytical conditions and does not undergo analogous oxidative degradation [2].

Chemical Stability Metabolism Sample Handling

Desmethylene Paroxetine HCl: Key Application Scenarios


CYP2D6 Pharmacogenomic Studies

Desmethylene Paroxetine Hydrochloride serves as an essential certified reference material for calibrators and quality controls in LC-MS/MS and GC-MS methods designed for paroxetine compliance monitoring and forensic toxicology . Given that unchanged paroxetine accounts for less than 2% of urinary excretion while metabolites comprise approximately 62% of the dose, accurate detection of paroxetine exposure in urine drug testing programs requires positive identification of the major urinary metabolite Desmethylene Paroxetine [1][2]. Certified solution standards at 1.0 mg/mL in methanol (as free base) are commercially available for direct use as starting materials for calibrator preparation, enabling method validation according to forensic and clinical laboratory accreditation requirements .

Paroxetine Toxicology Confirmation

As Paroxetine Related Impurity 5 HCl, Desmethylene Paroxetine Hydrochloride is procured by pharmaceutical quality control laboratories to support analytical method development, method validation, and routine impurity profiling of paroxetine drug substance and finished drug products [3][4]. The ≥98% purity (HPLC) certified reference standard enables accurate quantification of this potential process-related impurity and oxidative degradation product, facilitating compliance with ICH Q3A/Q3B impurity qualification thresholds . This reference standard is specifically utilized in ANDA and DMF submissions to demonstrate adequate control of paroxetine-related impurities during manufacturing and throughout product shelf-life [4].

In Vitro Drug Interaction and Inhibition Studies

Researchers investigating paroxetine metabolism and CYP2D6-mediated drug-drug interactions procure Desmethylene Paroxetine Hydrochloride as an authentic synthetic reference compound for the identification and quantification of the catechol intermediate formed during in vitro human liver microsome and hepatocyte incubations [5]. The compound's characteristic instability—arising from catechol auto-oxidation to reactive ortho-quinone species—requires careful handling and stabilization protocols, making characterized reference material essential for accurate metabolic profiling [6]. This compound enables studies on the mechanism-based inactivation of CYP2D6 by paroxetine, a phenomenon linked to clinically significant pharmacokinetic drug interactions with CYP2D6 substrates [7].

LC-MS/MS Method Development and Validation

Analytical chemists developing and validating HPLC, UPLC, LC-MS/MS, and GC-MS methods for paroxetine and its related substances procure Desmethylene Paroxetine Hydrochloride to optimize chromatographic separation conditions and establish system suitability parameters [3]. The distinct retention characteristics of the catechol analog relative to paroxetine and other related impurities (e.g., EP Impurity D) facilitate resolution optimization and peak identification in complex pharmaceutical matrices and biological samples [3]. Certified reference solutions enable accurate determination of relative response factors and calibration curve linearity for validated impurity quantification methods .

Application
Selection Property
Validation Focus
CYP2D6 Pharmacogenomic Research
CYP2D6 pathway specificity
Phenotype-exposure correlation in research cohorts
Forensic Toxicology Confirmation
Metabolite identity confirmation
Ingestion confirmation via urinary metabolite detection
In Vitro CYP2D6 Inhibition Studies
CYP2D6 probe substrate
DDI prediction model validation using probe metabolite
LC-MS/MS Bioanalytical Method Validation
Reference standard for peak identification
Method specificity and cross-talk review

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